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Compound of Interest

Compound Name: Monopropyl Phthalate

Cat. No.: B127036

This guide provides essential technical information on the physical and chemical properties of
monopropyl phthalate, tailored for researchers, scientists, and professionals in drug
development.

Core Molecular Data

Monopropyl phthalate is a chemical compound of interest in various scientific disciplines. A
clear understanding of its fundamental molecular characteristics is crucial for any research or
development application. The key quantitative data for this compound are summarized below.

Property Value Source
Molecular Formula C11H1204 [1112113114]
Molecular Weight 208.21 g/mol [1112][3][5]

This data is foundational for experimental design, enabling accurate molar concentration
calculations, and for the interpretation of analytical results.

Structural and Relational Overview

To visualize the relationship between the compound's name, its chemical formula, and its
molecular weight, the following diagram is provided. This logical structure illustrates the direct
association between these core identifiers.
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Caption: Logical relationship of Monopropyl Phthalate identifiers.

Experimental Protocols

While this document focuses on the core molecular data, it is important to note that these
values are determined through specific experimental and computational methods.

Determination of Molecular Formula: The molecular formula, C11H120a4, is typically determined
using a combination of elemental analysis and mass spectrometry. Elemental analysis provides
the empirical formula by determining the percentage composition of carbon, hydrogen, and
oxygen. High-resolution mass spectrometry can then be used to determine the exact molecular
mass, which allows for the confirmation of the molecular formula.

Determination of Molecular Weight: The molecular weight of 208.21 g/mol is a calculated value
based on the molecular formula and the atomic weights of its constituent atoms.[1] This value
is crucial for stoichiometric calculations in chemical reactions and for preparing solutions of
known concentrations. Experimental verification is typically achieved through mass
spectrometry, where the mass-to-charge ratio of the ionized molecule is measured.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Monopropy! Phthalate | C11H1204 | CID 100503 - PubChem [pubchem.ncbi.nim.nih.gov]

2. CAS 4376-19-6: Monopropyl phthalate | CymitQuimica [cymitquimica.com]

3. scbt.com [scbt.com]

4. MONOPROPYL PHTHALATE [drugfuture.com]

© 2025 BenchChem. All rights reserved. 2/3 Tech Support


https://www.benchchem.com/product/b127036?utm_src=pdf-body-img
https://www.benchchem.com/product/b127036?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Monopropyl-Phthalate
https://www.benchchem.com/product/b127036?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Monopropyl-Phthalate
https://cymitquimica.com/cas/4376-19-6/
https://www.scbt.com/p/monopropyl-phthalate-4376-19-6
https://www.drugfuture.com/gsrs/substance/ie84cc2vvo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b127036?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

e« 5. MONOPROPYLPHTHALATE | 4376-19-6 [amp.chemicalbook.com]

 To cite this document: BenchChem. [An In-depth Technical Guide on Monopropyl Phthalate].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b127036#monopropyl-phthalate-molecular-weight-
and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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